Cas no 137767-50-1 (Pregnane-3,7,17,20-tetrol,(3b,5a,7a,20R)- (9CI))

• Product name: Pregnane-3,7,17,20-tetrol,(3b,5a,7a,20R)- (9CI)
• CAS No: 137767-50-1
• MF: C₂₁H₃₆O₄
• MW: 352.508147239685
• CID: 216649
• PubChem ID: 126262

Pregnane-3,7,17,20-tetrol,(3b,5a,7a,20R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregnane-3,7,17,20-tetrol,(3b,5a,7a,20R)- (9CI)
• pregnane-3,7,17,20-tetrol
• (3beta,5alpha,7alpha,20R)-pregnane-3,7,17,20-tetrol
• 5alpha-Pregnane-3beta,7alpha,17,20beta-tetrol
• Pregnane-3,7,17,20-tetrol, (3beta,5alpha,7alpha,20R)-
• DTXSID30929891
• 137767-50-1
• (3S,5R,7R,8R,9S,10S,13S,14S,17R)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,7,17-triol
• SCHEMBL16226027

• Inchi： InChI=1S/C21H36O4/c1-12(22)21(25)9-6-16-18-15(5-8-20(16,21)3)19(2)7-4-14(23)10-13(19)11-17(18)24/h12-18,22-25H,4-11H2,1-3H3
• InChI Key： QOZQGNJODHSBJX-UHFFFAOYSA-N
• SMILES： OC1CCC2(C3CCC4(C(CCC4C3C(CC2C1)O)(O)C(O)C)C)C

Computed Properties

• Exact Mass: 352.26148
• Monoisotopic Mass: 352.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92